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Compound of Interest

Compound Name: Propyl hexanoate

Cat. No.: B1201940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl hexanoate is a fatty acid ester recognized for its characteristic fruity and floral aroma,

often described as reminiscent of pineapple, pear, and blackberry.[1][2] As a versatile fragrance

ingredient, it is utilized across a spectrum of scented products, from fine fragrances to personal

care and home care items.[3][4] Its primary function in fragrance formulations is to impart a

fresh, sweet, and juicy top note, contributing to the initial impression of a scent. This document

provides detailed application notes and experimental protocols for the effective use and

evaluation of propyl hexanoate in fragrance formulations.

Physicochemical Properties and Olfactory Profile
A comprehensive understanding of the physicochemical properties of propyl hexanoate is

essential for its effective incorporation into fragrance formulations. These properties influence

its volatility, stability, and interaction with other fragrance components and the product base.

Table 1: Physicochemical Properties of Propyl Hexanoate
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Property Value Source

Molecular Formula C₉H₁₈O₂ [5]

Molecular Weight 158.24 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 188.1 °C at 760 mmHg

Melting Point -69 °C

Flash Point 51.7 °C

Density 0.876 g/cm³

Refractive Index n20/D 1.412

Solubility
Insoluble in water; soluble in

alcohol

LogP 2.51990

Olfactory Profile:

Propyl hexanoate is characterized by a sweet, fruity, and juicy aroma with nuances of

pineapple, green, and tropical notes. Its scent can also be described as having hints of

blackberry, cheese, or wine. As a top note ingredient, it is one of the first scents perceived upon

application of a fragrance.

Table 2: Olfactory Characteristics of Propyl Hexanoate

Characteristic Description Source

Odor Type Fruity

Odor Description
Sweet, fruity, juicy, pineapple,

green, tropical

Flavor Profile Sweet, fruity, green
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Applications in Fragrance Formulations
Propyl hexanoate's primary application is as a top note in a variety of fragrance compositions.

Its fruity and fresh character makes it suitable for a wide range of product categories.

Table 3: Recommended Concentration of Propyl Hexanoate in Fragrance Formulations

Fragrance Type
Typical
Concentration (%
of concentrate)

Rationale Source

Fine Fragrance 0.1 - 2%

Below 0.1%, it

provides a general

juicy freshness.

Between 0.5% and

2%, the distinct

pineapple character

emerges. Higher

concentrations can

become sharp.

Functional Products

(e.g., Shampoos,

Detergents)

Up to 5%

The base of these

products can

suppress the volatility

of top notes, allowing

for a higher

concentration to

achieve the desired

scent profile.

Experimental Protocols
The following protocols provide standardized methodologies for the evaluation of propyl
hexanoate in fragrance formulations.

Headspace Analysis for Volatility Profiling
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Headspace analysis is employed to identify the volatile organic compounds (VOCs) that

constitute the "headspace," or the air surrounding a sample. This technique is crucial for

understanding the initial impression of a fragrance containing propyl hexanoate.

Protocol: Dynamic Headspace Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation:

For a liquid fragrance, apply a standardized amount (e.g., 10 µL) onto a neutral smelling

strip or filter paper.

For a solid or powdered product, accurately weigh a specified amount (e.g., 1 g) into a

headspace vial.

Headspace Sampling:

Place the prepared sample into a temperature-controlled headspace vial (e.g., at 32°C to

simulate skin temperature).

Purge the vial with an inert gas (e.g., helium) at a controlled flow rate (e.g., 40 mL/min) for

a defined period (e.g., 15 minutes) to trap the volatile compounds onto a sorbent trap

(e.g., Tenax®).

Thermal Desorption and GC-MS Analysis:

Heat the sorbent trap to desorb the trapped volatiles into the gas chromatograph.

GC Conditions (Example):

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm)

Inlet Temperature: 250°C

Oven Program: Initial temperature of 40°C (hold for 2 min), ramp at 5°C/min to 250°C

(hold for 5 min).

Carrier Gas: Helium at a constant flow of 1 mL/min.
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MS Conditions (Example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 35-350

Data Analysis:

Identify the eluted compounds by comparing their mass spectra with a reference library

(e.g., NIST).

Quantify the relative abundance of propyl hexanoate and other volatiles by integrating

the peak areas.
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Workflow for Headspace Analysis
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Caption: Headspace analysis workflow.
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Gas Chromatography-Olfactometry (GC-O) for Odor
Characterization
GC-O combines the separation capabilities of gas chromatography with the human nose as a

detector to identify odor-active compounds in a complex mixture.

Protocol:

Sample Preparation: Prepare the fragrance sample as described for headspace analysis or

by solvent extraction.

GC-O System:

A gas chromatograph is equipped with a column effluent splitter that directs the flow to

both a mass spectrometer (MS) and a heated sniffing port.

GC-MS Conditions: Use similar GC-MS conditions as in the headspace analysis protocol.

Olfactometry:

A trained sensory panelist or a group of panelists sniffs the effluent from the sniffing port.

The panelist records the retention time, odor descriptor, and intensity of each perceived

scent.

Data Correlation:

Correlate the sensory data from the olfactometry with the mass spectral data from the MS

to identify the chemical compounds responsible for specific odors.

This will confirm that the peak corresponding to propyl hexanoate elutes at the expected

retention time and is perceived with its characteristic fruity aroma.
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Gas Chromatography-Olfactometry (GC-O) Workflow
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Caption: GC-O experimental workflow.

Sensory Panel Evaluation
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Sensory evaluation by a trained panel is essential to assess the performance of propyl
hexanoate in a finished fragrance.

Protocol:

Panelist Selection and Training:

Select panelists based on their olfactory acuity and ability to describe scents.

Train panelists on the specific fragrance language and evaluation scales to be used.

Sample Preparation and Presentation:

Prepare fragrance solutions with varying concentrations of propyl hexanoate in a suitable

base (e.g., ethanol).

Dip smelling strips into each solution for a standardized amount of time and allow the

solvent to evaporate.

Present the smelling strips to the panelists in a randomized and blind manner.

Evaluation Procedure:

Panelists evaluate the top notes of the fragrances immediately after presentation.

They rate the intensity of the fruity/pineapple character, the overall pleasantness, and

other relevant attributes on a labeled magnitude scale (e.g., 0-10).

Data Analysis:

Analyze the data statistically (e.g., using ANOVA) to determine if there are significant

differences in the perception of the fragrances with different concentrations of propyl
hexanoate.

Stability Testing
Stability testing is performed to ensure that the fragrance remains acceptable in terms of odor,

color, and physical properties throughout its shelf life.
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Protocol: Accelerated Stability Testing

Sample Preparation:

Prepare samples of the finished fragrance product containing propyl hexanoate in its final

packaging.

Include a control sample stored at room temperature (e.g., 25°C/60% RH).

Accelerated Storage Conditions:

Place samples in a stability chamber at elevated temperatures (e.g., 40°C/75% RH) for a

defined period (e.g., 1, 2, and 3 months).

Evaluation:

At each time point, evaluate the samples for:

Odor: Sensory evaluation by a trained panel to detect any changes in the fragrance

profile.

Color: Visual assessment or colorimetric measurement.

Physicochemical Properties: Measurement of pH, viscosity, and specific gravity.

Chemical Composition: GC-MS analysis to quantify the concentration of propyl
hexanoate and detect any degradation products.

Photostability Testing:

Expose samples to a controlled light source (e.g., UV-A and visible light) for a specified

duration to assess the impact of light on the fragrance.

Evaluate for changes in odor and color as described above.
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Accelerated Stability Testing Workflow
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Caption: Accelerated stability testing workflow.

Olfactory Signaling Pathway
The perception of propyl hexanoate, like all odorants, begins with its interaction with olfactory

receptors in the nasal cavity, initiating a complex signaling cascade that results in the

perception of its characteristic fruity scent.
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Olfactory Signal Transduction Pathway
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Caption: Olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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